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Compound of Interest

Compound Name: 2-Trifluoromethanesulfinylaniline

Cat. No.: B2928082

An In-depth Technical Guide to the Safe Handling of 2-Trifluoromethanesulfinylaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling procedures for 2-
Trifluoromethanesulfinylaniline (CAS No: 17095-18-0). Given its hazardous properties, strict
adherence to these guidelines is crucial to ensure the safety of laboratory personnel and the
integrity of research.

Hazard Identification and Classification

2-Trifluoromethanesulfinylaniline is a hazardous chemical that requires careful handling. The
primary hazards associated with this compound are summarized below.

GHS Hazard Statements:[1][2]

e H290: May be corrosive to metals.[2]

e H302: Harmful if swallowed.[2]

e H314: Causes severe skin burns and eye damage.[2]
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]
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e H335: May cause respiratory irritation.[1][2]

e H402: Harmful to aquatic life.[2]

Signal Word: Danger[1][2]

The following table summarizes the GHS classification for 2-Trifluoromethanesulfinylaniline.

Hazard Class Category Hazard Statement
) H290: May be corrosive to
Corrosive to Metals 1
metals[2]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]
H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[2]
Serious Eye Damage/Eye 1 H314: Causes severe skin

Irritation

burns and eye damage[?]

Specific target organ toxicity —

single exposure

3, Respiratory system

H335: May cause respiratory

irritation[2]

Hazardous to the aquatic
environment, short-term

(acute)

H402: Harmful to aquatic life[2]

Physical and Chemical Properties

Detailed physical and chemical property data for 2-Trifluoromethanesulfinylaniline is not

widely available. The following table includes available information.
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Property Value

CAS Number 17095-18-0[1]
Molecular Formula C7HeF3NOS
Appearance Data not available
Boiling Point Data not available
Melting Point Data not available
Flash Point Data not available
Density Data not available

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2-Trifluoromethanesulfinylaniline to prevent
exposure.[2]

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]
e Skin Protection:
o Wear a flame-retardant lab coat.

o Use chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves for tears or holes
before each use.

o Wear closed-toe shoes.

o Respiratory Protection: All work should be conducted in a certified chemical fume hood. If
there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge
should be used.[2]
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Personal Protective Equipment (PPE) Hierarchy of Controls

Face Shield Elimination (Not Feasible)

Chemical Goggles Substitution (Use safer alternative)

NIOSH-approved Respirator SREIEETNE COTIEE

(Fume Hood)

Administrative Controls

Chemical-Resistant Gloves (SOPs, Training)

Lab Coat PPE (Last line of defense)

Click to download full resolution via product page

Recommended PPE for handling 2-Trifluoromethanesulfinylaniline.

Experimental Protocols: Safe Handling Procedure

The following is a general protocol for safely handling 2-Trifluoromethanesulfinylaniline in a
laboratory setting.

e Preparation:

o Ensure a certified chemical fume hood is available and functioning correctly.
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o Have an emergency eyewash station and safety shower readily accessible.
o Prepare all necessary equipment and reagents before handling the compound.

o Ensure a spill kit compatible with corrosive and toxic materials is available.

» Handling:

o Don all required PPE as outlined in Section 3.

[¢]

Conduct all manipulations of the compound within the fume hood.

[e]

Avoid inhalation of vapors and direct contact with skin and eyes.[2]

o

Use compatible labware (e.g., glass, PTFE). Avoid contact with metals.[2]

[¢]

Weigh and transfer the material carefully to avoid spills.
e Post-Handling:
o Decontaminate all surfaces and equipment after use.
o Properly label and store any unused material in a compatible, tightly sealed container.

o Dispose of all waste (including contaminated PPE) in a designated hazardous waste
container.

o Wash hands thoroughly with soap and water after removing gloves.

Preparation:
- Verify fume hood
- Check safety equipment
- Don PPE

Handling (in Fume Hood):
- Weigh and transfer
- Perform experiment

Post-Handling:
- Decontaminate
- Store/Dispose of waste

Final Cleanup:
- Remove PPE
- Wash hands

Click to download full resolution via product page

General workflow for safely handling 2-Trifluoromethanesulfinylaniline.
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Emergency Procedures

In case of accidental exposure, follow these procedures immediately.
e Skin Contact:

o Immediately flush skin with copious amounts of water for at least 15 minutes while
removing contaminated clothing.[2]

o Seek immediate medical attention.[2]
e Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2]

o Remove contact lenses if present and easy to do.

o Seek immediate medical attention from an ophthalmologist.[2]
 Inhalation:

o Move the victim to fresh air.[2]

o If breathing is difficult, provide oxygen.

o If breathing has stopped, give artificial respiration.

o Seek immediate medical attention.[2]
 Ingestion:

o Do NOT induce vomiting.[2]

o If the victim is conscious, rinse their mouth with water and have them drink one or two
glasses of water.[2]

o Seek immediate medical attention.[2]
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« Spill:

o Evacuate the area.

[¢]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

[e]

Collect the absorbed material into a designated hazardous waste container.

[e]

(¢]

Ventilate the area and decontaminate the spill site.

Skin/Eye Contact Inhalation Ingestion
|
Flush with water Move to Fresh Air »| Do NOT Induce Vomiting
(15 mins)

Assist Breathing

(Oxygen/Artificial Respiration) Rinse Mouth, Give Water

Remove Contaminated Clothing

Seek Immediate Seek Immediate SEEMELIEE

Medical Attention Medical Attention Medical Attention

Click to download full resolution via product page
First aid procedures for exposure to 2-Trifluoromethanesulfinylaniline.

Storage and Disposal
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e Storage:
o Store in a tightly closed, compatible container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents and metals.[2]
o Store in a corrosive-resistant container.[2]
» Disposal:
o Dispose of waste in accordance with all local, state, and federal regulations.
o Do not dispose of down the drain.[2]
o Contaminated materials and empty containers should be treated as hazardous waste.

Conclusion

2-Trifluoromethanesulfinylaniline is a hazardous substance that poses significant risks if not
handled properly. By understanding its hazards, using appropriate personal protective
equipment, following safe handling procedures, and being prepared for emergencies,
researchers can minimize the risks associated with this compound. Always consult the Safety
Data Sheet (SDS) before use and adhere to all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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